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Compound of Interest

2,1,3-Benzothiadiazole-4-sulfonyl
Compound Name:
chloride

cat. No.: B1273802

An In-depth Technical Guide on the Safety and Handling of 2,1,3-Benzothiadiazole-4-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,1,3-Benzothiadiazole-4-sulfonyl chloride is a valuable reagent in organic synthesis,
particularly in the development of novel pharmaceutical compounds and functional materials.[1]
The 2,1,3-benzothiadiazole (BTD) core is an important electron-acceptor unit found in
fluorescent probes, phototheranostics, and optoelectronic devices.[1] The sulfonyl chloride
functional group allows for the facile introduction of the BTD moiety onto various scaffolds,
making it a key building block for medicinal chemists and material scientists. However, its
reactivity also necessitates careful handling and a thorough understanding of its safety profile.
This guide provides comprehensive information on the safe handling, properties, and reactivity
of 2,1,3-Benzothiadiazole-4-sulfonyl chloride.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,1,3-Benzothiadiazole-4-sulfonyl
chloride is presented in the table below.
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Property Value Reference
CAS Number 73713-79-8 [2][3]
Molecular Formula CeH3CIN202S2 [2][3]
Molecular Weight 234.68 g/mol [2][4]
Melting Point 148 °C [21[4]
Boiling Point 359.4 + 15.0 °C at 760 mmHg [2][4]
Density 1.7 +0.1 g/cm3 [2]

Flash Point 171.2+20.4°C [2]
Appearance Beige solid [5]

Safety and Hazard Information

2,1,3-Benzothiadiazole-4-sulfonyl chloride is a corrosive and moisture-sensitive compound
that requires strict safety protocols.[2]

Hazard Identification

o GHS Classification: Causes severe skin burns and eye damage.[6] May cause respiratory
irritation.[7]

e Primary Hazards:

[¢]

Skin: Causes severe skin burns.[2][8]

o

Eyes: Causes severe eye burns and damage.[2][6][8]

o

Inhalation: Causes chemical burns to the respiratory tract.[2]

[¢]

Ingestion: Causes gastrointestinal tract burns.[2]

e Special Hazards: The compound is moisture-sensitive.[2]

Toxicological Data
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Route of )
Test Type Species
Exposure

Dosel/Durati
on

Toxic
Effects

Reference

Rodent -
LD50 Intravenous
mouse

56 mg/kg

Details of
toxic effects
not reported
other than
lethal dose

value.

The compound is not listed as a carcinogen by ACGIH, IARC, or NTP.[2]

First Aid Measures

Immediate medical attention is required for all routes of exposure.[8]

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical aid immediately.[2][8]

o Skin: Get medical aid immediately. Immediately flush skin with plenty of water for at least 15
minutes while removing all contaminated clothing and shoes.[2][8]

e Ingestion: Do NOT induce vomiting. Get medical aid immediately.[2][8]

« Inhalation: Get medical aid immediately. Remove from exposure to fresh air. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen.[2][8]
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Immediate Actions
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First Aid for Exposure

Fire-Fighting Measures

» Extinguishing Media: Use foam, dry chemical, or carbon dioxide.[2]

o Firefighter Protection: Wear a self-contained breathing apparatus in pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Handling and Storage
e Handling:

o Do not breathe dust, vapor, mist, or gas.[2]

o Do not get in eyes, on skin, or on clothing.[2]
o Use only in a chemical fume hood.[2]

o Wash hands thoroughly after handling.[7]

e Storage:
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[e]

Store in a cool, dry place.[2]

o

Store in a tightly closed container.[2]

Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[2][4]

[¢]

[¢]

Keep in a corrosives area.[2]

Personal Protective Equipment (PPE)

o Engineering Controls: Facilities storing or utilizing this material should be equipped with an
eyewash facility and a safety shower. Use adequate ventilation to keep airborne
concentrations low.[2]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[9]
o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[2]
» Clothing: Wear appropriate protective clothing to prevent skin exposure.[2]

o Respirators: Follow OSHA respirator regulations found in 29 CFR 1910.134 or European
Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or other symptoms are experienced.[2]
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Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical
Fume Hood
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if necessary

- J
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Add to reaction
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4 )

Cleanup & Storage

Quench excess reagent
appropriately

Dispose of waste in
approved container

Store remaining chemical
in a cool, dry, inert atmosphere
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Safe Handling Workflow
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Reactivity and Stability

o Chemical Stability: The compound is sensitive to moisture.[2]
o Conditions to Avoid: Incompatible materials, exposure to moist air or water.[2]
o Incompatibilities with Other Materials: Strong oxidizing agents, bases, alcohols, amines.[2]

e Hazardous Decomposition Products: Hydrogen chloride, chlorine, nitrogen oxides, carbon
monoxide, oxides of sulfur, carbon dioxide.[2]

Experimental Protocols
Synthesis of 2,1,3-Benzothiadiazole-4-sulfonyl chloride

A common method for the synthesis of 2,1,3-Benzothiadiazole-4-sulfonyl chloride involves
the chlorosulfonation of 2,1,3-benzothiadiazole.[10]

Protocol:

To a stirred solution of 2,1,3-benzothiadiazole in a suitable solvent, slowly add chlorosulfonic
acid at a controlled temperature (typically O °C).

o After the addition is complete, the reaction mixture is heated at reflux for a specified time
(e.g., 30 minutes).[5]

e The mixture is then cooled to room temperature and carefully poured onto ice.[5]

e The resulting precipitate is collected by filtration, washed with cold water, and air-dried to
yield the product as a beige solid.[5]

Reactivity and Use in Further Synthesis

2,1,3-Benzothiadiazole-4-sulfonyl chloride is primarily used to synthesize sulfonamides and
other derivatives. The sulfonyl chloride group is a strong directing metalation group (DMG),
which can be utilized for further functionalization of the benzothiadiazole ring system, although
this can be challenging.[10]

General Protocol for Sulfonamide Formation:
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Dissolve the amine substrate in a suitable aprotic solvent (e.g., dichloromethane, THF)

containing a non-nucleophilic base (e.qg., triethylamine, pyridine).

e Cool the mixture to 0 °C.

or LC-MS).

Slowly add a solution of 2,1,3-Benzothiadiazole-4-sulfonyl chloride in the same solvent.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC

Work up the reaction by washing with aqueous acid, base, and brine, followed by drying the

organic layer, filtration, and concentration under reduced pressure.

Synthesis

Chlorosulfonic Acid
(CISO3H)

2,1,3-Benzothiadiazole

The crude product can be purified by column chromatography or recrystallization.

-

Primary or Secondary Amine

Representative Reaction (Sulfonamide Formation) )

Base (e.g., Pyridine)

P
P
-

_.-~"catalyst
-

PR
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Substituted Sulfonamide
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Synthesis and a Representative Reaction

Conclusion
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2,1,3-Benzothiadiazole-4-sulfonyl chloride is a reactive and versatile chemical intermediate.
Its hazardous properties, particularly its corrosivity and moisture sensitivity, demand strict
adherence to safety protocols. By following the guidelines outlined in this document,
researchers can safely handle this compound and harness its potential in the synthesis of
novel molecules for drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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